Cas no 2167524-85-6 (Carbamic acid, N-[(2-aminocyclobutyl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(2-aminocyclobutyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 2167524-85-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5907246
• PubChem ID: 165879417
• Update Time: 2025-05-23

Carbamic acid, N-[(2-aminocyclobutyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2-aminocyclobutyl)methyl]-, 1,1-dimethylethyl ester
• 2167524-85-6
• tert-butyl N-[(2-aminocyclobutyl)methyl]carbamate
• EN300-7537044

• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-7-4-5-8(7)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)
• InChI Key： DFNHDENZYXCPSX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCC1N

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 303.3±15.0 °C(Predicted)
• pka: 12.81±0.46(Predicted)

Additional information on Carbamic acid, N-[(2-aminocyclobutyl)methyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(2-Aminocyclobutyl)methyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, N-[(2-aminocyclobutyl)methyl]-, 1,1-dimethylethyl ester, also known by its CAS number 2167524-85-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and related industries. The molecule consists of a carbamic acid moiety with an N-substituted cyclobutyl group and an ester functional group, making it a versatile building block for various chemical reactions.

The synthesis of carbamic acid, N-[(2-aminocyclobutyl)methyl]-, 1,1-dimethylethyl ester typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for its production, reducing environmental impact while maintaining product quality. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the reaction steps involved in its preparation.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its cyclobutane ring structure provides unique stereochemical properties that are valuable in drug design. Studies have demonstrated its potential as a precursor for developing compounds with anti-inflammatory and anticancer activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in synthesizing analogs that exhibit selective inhibition of certain kinase enzymes, which are key targets in cancer therapy.

The ester functionality of carbamic acid, N-[(2-aminocyclobutyl)methyl]-, 1,1-dimethylethyl ester makes it highly reactive under basic conditions, facilitating its use in nucleophilic substitution reactions. This property has been exploited in the development of novel peptide-based drugs and other complex molecules. Additionally, the compound's stability under various storage conditions has been thoroughly investigated, ensuring its reliability as a reagent in large-scale chemical processes.

From an environmental standpoint, the ecological impact of this compound has been a subject of recent research. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This finding is particularly important for industries relying on this compound as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, carbamic acid, N-[(2-aminocyclobutyl)methyl]-, 1,1-dimethylethyl ester, with its CAS number 2167524-85-6, stands out as a significant molecule in contemporary chemical research. Its versatile structure and promising applications continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing therapeutic interventions and green chemical technologies.